Cas no 1341717-45-0 (3-methyl-N-(1-phenylethyl)cyclopentan-1-amine)
3-methyl-N-(1-phenylethyl)cyclopentan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-N-(1-phenylethyl)cyclopentan-1-amine
- Benzenemethanamine, α-methyl-N-(3-methylcyclopentyl)-
-
- Inchi: 1S/C14H21N/c1-11-8-9-14(10-11)15-12(2)13-6-4-3-5-7-13/h3-7,11-12,14-15H,8-10H2,1-2H3
- InChI Key: XWNKRBMYPYDILL-UHFFFAOYSA-N
- SMILES: N(C(C)C1C=CC=CC=1)C1CCC(C)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 184
- XLogP3: 3.4
- Topological Polar Surface Area: 12
3-methyl-N-(1-phenylethyl)cyclopentan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-161736-0.05g |
3-methyl-N-(1-phenylethyl)cyclopentan-1-amine |
1341717-45-0 | 0.05g |
$612.0 | 2023-05-24 | ||
| Enamine | EN300-161736-0.1g |
3-methyl-N-(1-phenylethyl)cyclopentan-1-amine |
1341717-45-0 | 0.1g |
$640.0 | 2023-05-24 | ||
| Enamine | EN300-161736-0.25g |
3-methyl-N-(1-phenylethyl)cyclopentan-1-amine |
1341717-45-0 | 0.25g |
$670.0 | 2023-05-24 | ||
| Enamine | EN300-161736-0.5g |
3-methyl-N-(1-phenylethyl)cyclopentan-1-amine |
1341717-45-0 | 0.5g |
$699.0 | 2023-05-24 | ||
| Enamine | EN300-161736-1.0g |
3-methyl-N-(1-phenylethyl)cyclopentan-1-amine |
1341717-45-0 | 1g |
$728.0 | 2023-05-24 | ||
| Enamine | EN300-161736-2.5g |
3-methyl-N-(1-phenylethyl)cyclopentan-1-amine |
1341717-45-0 | 2.5g |
$1428.0 | 2023-05-24 | ||
| Enamine | EN300-161736-5.0g |
3-methyl-N-(1-phenylethyl)cyclopentan-1-amine |
1341717-45-0 | 5g |
$2110.0 | 2023-05-24 | ||
| Enamine | EN300-161736-10.0g |
3-methyl-N-(1-phenylethyl)cyclopentan-1-amine |
1341717-45-0 | 10g |
$3131.0 | 2023-05-24 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01028806-1g |
3-Methyl-N-(1-phenylethyl)cyclopentan-1-amine |
1341717-45-0 | 95% | 1g |
¥3220.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01028806-5g |
3-Methyl-N-(1-phenylethyl)cyclopentan-1-amine |
1341717-45-0 | 95% | 5g |
¥9352.0 | 2024-04-18 |
3-methyl-N-(1-phenylethyl)cyclopentan-1-amine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 3-methyl-N-(1-phenylethyl)cyclopentan-1-amine
Comprehensive Overview of 3-methyl-N-(1-phenylethyl)cyclopentan-1-amine (CAS No. 1341717-45-0)
3-methyl-N-(1-phenylethyl)cyclopentan-1-amine (CAS No. 1341717-45-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its cyclopentane core and phenylethyl substituent, is a subject of interest for researchers and industries alike. Its molecular formula and intricate structure make it a valuable candidate for further exploration in pharmaceutical research, material science, and chemical synthesis.
The growing interest in 3-methyl-N-(1-phenylethyl)cyclopentan-1-amine is reflected in the increasing number of searches related to its synthesis methods, physicochemical properties, and potential applications. Users often inquire about its solubility, stability under various conditions, and compatibility with other compounds. These queries highlight the need for a detailed and accessible resource that addresses these concerns while maintaining a high level of scientific accuracy.
One of the most discussed aspects of CAS No. 1341717-45-0 is its role in drug discovery. The compound's structure suggests potential interactions with biological targets, making it a promising candidate for the development of novel therapeutic agents. Researchers are particularly interested in its bioavailability and metabolic pathways, which are critical factors in determining its efficacy and safety. Additionally, its stereochemistry opens up possibilities for enantioselective synthesis, a hot topic in modern medicinal chemistry.
In the realm of material science, 3-methyl-N-(1-phenylethyl)cyclopentan-1-amine is being explored for its potential use in polymer modification and catalysis. Its ability to act as a ligand or intermediate in complex reactions makes it a valuable tool for chemists working on advanced materials. The compound's thermal stability and reactivity are also under scrutiny, as these properties can influence its performance in high-temperature applications or nanotechnology.
Environmental considerations are another area where CAS No. 1341717-45-0 is being evaluated. With the increasing focus on green chemistry and sustainable practices, researchers are investigating the compound's biodegradability and eco-toxicity. These studies are essential for ensuring that its use aligns with global efforts to minimize environmental impact. Questions about its life cycle assessment and regulatory status are frequently raised, underscoring the need for transparent and comprehensive data.
The synthesis of 3-methyl-N-(1-phenylethyl)cyclopentan-1-amine involves several key steps, including cyclization, alkylation, and amination. Each of these steps requires precise control of reaction conditions to achieve high yields and purity. Users often search for optimized protocols and alternative routes to synthesize this compound, reflecting the demand for efficient and cost-effective methods. Advances in catalytic techniques and flow chemistry are also being explored to streamline its production.
From a commercial perspective, CAS No. 1341717-45-0 is gaining traction as a high-value intermediate in the chemical industry. Its versatility and potential for customization make it an attractive option for companies looking to develop proprietary products. Market trends indicate a rising demand for specialty chemicals like this, driven by innovations in healthcare, electronics, and consumer goods. As such, understanding its supply chain and cost dynamics is crucial for stakeholders.
In conclusion, 3-methyl-N-(1-phenylethyl)cyclopentan-1-amine (CAS No. 1341717-45-0) is a compound of significant scientific and industrial interest. Its diverse applications, from pharmaceuticals to advanced materials, coupled with the ongoing research into its properties and synthesis, position it as a key player in the future of chemical innovation. By addressing the most pressing questions and trends surrounding this compound, this overview aims to provide a valuable resource for researchers, industry professionals, and enthusiasts alike.
1341717-45-0 (3-methyl-N-(1-phenylethyl)cyclopentan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)